Cas no 1955486-34-6 (5-tert-butoxycarbonyl-6-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid)

• Product Name: 5-tert-butoxycarbonyl-6-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid
• CAS No: 1955486-34-6
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 5292533
• Update Time: 2025-05-22

5-tert-butoxycarbonyl-6-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[4,3-c]pyridine-3,5-dicarboxylic acid, 1,4,6,7-tetrahydro-6-methyl-, 5-(1,1-dimethylethyl) ester
• 5-tert-butoxycarbonyl-6-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid

• Inchi： 1S/C13H19N3O4/c1-7-5-9-8(10(11(17)18)15-14-9)6-16(7)12(19)20-13(2,3)4/h7H,5-6H2,1-4H3,(H,14,15)(H,17,18)
• InChI Key： ZTPLKTMALHNMSO-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)C(C)CC2NN=C(C(O)=O)C1=2

Additional information on 5-tert-butoxycarbonyl-6-methyl-2,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid

5-Tert-Butoxycarbonyl-6-Methyl-2,4,6,7-Tetrahydropyrazolo[4,3-C]Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1955486-34-6, known as 5-Tert-Butoxycarbonyl-6-Methyl-2,4,6,7-Tetrahydropyrazolo[4,3-C]Pyridine-3-Carboxylic Acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule belongs to the class of tetrahydropyrazolopyridines, which are known for their versatility in medicinal chemistry. The tert-butoxycarbonyl group attached at position 5 and the methyl group at position 6 contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of tetrahydropyrazolo[4,3-c]pyridine frameworks in drug discovery. These structures are often employed as scaffolds for developing bioactive molecules due to their ability to interact with various biological targets. The presence of a carboxylic acid group at position 3 further enhances the compound's potential for forming hydrogen bonds and participating in key biochemical reactions.

One of the most notable aspects of this compound is its synthetic accessibility. Researchers have developed efficient routes to synthesize 5-Tert-Butoxycarbonyl-6-Methyl-2,4,6,7-Tetrahydropyrazolo[4,3-C]Pyridine-3-Carboxylic Acid, leveraging modern organic synthesis techniques such as microwave-assisted reactions and catalytic processes. These methods not only improve yield but also reduce reaction times, making the compound more viable for large-scale production.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its ability to modulate key enzymes and receptors makes it a candidate for treating various diseases. For instance, recent research indicates that it may possess anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Additionally, its tert-butoxycarbonyl group plays a crucial role in stabilizing the molecule during metabolic processes.

The structural uniqueness of this compound also lends itself well to further functionalization. By modifying substituents at different positions on the pyrazolopyridine ring, chemists can explore a wide range of biological activities. This adaptability underscores its potential as a lead compound in drug development programs targeting diverse therapeutic areas.

In conclusion, 5-Tert-Butoxycarbonyl-6-Methyl-2,4,6,7-Tetrahydropyrazolo[4,3-C]Pyridine-3-Carboxylic Acid represents a significant advancement in organic synthesis and medicinal chemistry. Its versatile structure and promising biological profile make it a valuable asset for researchers seeking innovative solutions in drug discovery.